Cas no 217195-84-1 (2-oxo-3-(1-phenylcyclopentyl)propanoic acid)

• Product Name: 2-oxo-3-(1-phenylcyclopentyl)propanoic acid
• CAS No: 217195-84-1
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• CID: 6238629
• PubChem ID: 18551159
• Update Time: 2025-06-26

2-oxo-3-(1-phenylcyclopentyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-oxo-3-(1-phenylcyclopentyl)propanoic acid
• SCHEMBL6585284
• HSJFZYIUNSAMES-UHFFFAOYSA-N
• 3-(1-phenyl-cyclopentyl)-2-oxo-propionic acid
• EN300-1865099
• 217195-84-1

• Inchi： 1S/C14H16O3/c15-12(13(16)17)10-14(8-4-5-9-14)11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-10H2,(H,16,17)
• InChI Key： HSJFZYIUNSAMES-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CC1(C2C=CC=CC=2)CCCC1

Computed Properties

• Exact Mass: 232.109944368g/mol
• Monoisotopic Mass: 232.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-oxo-3-(1-phenylcyclopentyl)propanoic acid

Recent Advances in the Study of 2-oxo-3-(1-phenylcyclopentyl)propanoic acid (CAS: 217195-84-1)

2-oxo-3-(1-phenylcyclopentyl)propanoic acid (CAS: 217195-84-1) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have focused on elucidating its pharmacological activities, synthetic pathways, and mechanisms of action, making it a promising candidate for drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in contemporary biomedical research.

The compound's structural features, including the phenylcyclopentyl moiety and the propanoic acid group, contribute to its ability to interact with various biological targets. Recent investigations have explored its role as an inhibitor of specific enzymes involved in inflammatory and metabolic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-oxo-3-(1-phenylcyclopentyl)propanoic acid exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), suggesting its potential as an anti-inflammatory agent. The study utilized molecular docking and kinetic assays to validate its binding affinity and selectivity, providing a foundation for further optimization.

In addition to its anti-inflammatory properties, research has also highlighted the compound's potential in neurodegenerative diseases. A preprint article from BioRxiv (2024) reported that 2-oxo-3-(1-phenylcyclopentyl)propanoic acid can modulate the activity of glutamate receptors, which are implicated in conditions such as Alzheimer's disease and epilepsy. The study employed electrophysiological recordings and in vivo models to assess its neuroprotective effects, revealing a dose-dependent reduction in excitotoxicity. These findings underscore the compound's versatility and its potential for repurposing in multiple therapeutic areas.

Synthetic approaches to 2-oxo-3-(1-phenylcyclopentyl)propanoic acid have also been refined in recent years. A 2023 publication in Organic Letters detailed a novel catalytic asymmetric synthesis method, achieving high enantiomeric purity and yield. This advancement is critical for scaling up production and ensuring consistency in pharmacological studies. The methodology leverages chiral auxiliaries and transition metal catalysts, offering a sustainable and efficient route to the compound. Such innovations are expected to accelerate its transition from bench to bedside.

Despite these promising developments, challenges remain in the clinical translation of 2-oxo-3-(1-phenylcyclopentyl)propanoic acid. Pharmacokinetic studies indicate that the compound has limited oral bioavailability, necessitating the development of prodrug formulations or alternative delivery systems. Recent work published in the European Journal of Pharmaceutical Sciences (2024) explored nanoparticle-based encapsulation to enhance its solubility and stability. Preliminary results showed improved tissue distribution and prolonged half-life in rodent models, paving the way for future clinical trials.

In conclusion, 2-oxo-3-(1-phenylcyclopentyl)propanoic acid (CAS: 217195-84-1) represents a multifaceted compound with broad therapeutic potential. Its applications span anti-inflammatory, neuroprotective, and possibly other indications, supported by robust preclinical data. However, further research is needed to address its pharmacokinetic limitations and validate its efficacy in human studies. The ongoing advancements in synthetic chemistry and drug delivery systems are expected to play a pivotal role in realizing its full clinical potential.